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Get Quote

Ebio2 (KCa2.2/SK2) Patch-Clamp Technical
Support Center
This technical support center provides troubleshooting guidance for common issues

encountered during patch-clamp recordings of Ebio2 (KCa2.2/SK2) channels. The information

is tailored for researchers, scientists, and drug development professionals to help diagnose

and resolve experimental variability.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Section 1: Gigaseal Formation & Stability
Question 1: I'm having trouble forming a stable giga-ohm seal. What are the common causes

and solutions?

Answer: Achieving a stable, high-resistance seal (gigaseal) is critical for high-quality patch-

clamp recordings.[1][2] Variability in seal formation can arise from several factors:
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Cell Health and Preparation: Use healthy, evenly colored cells without visible defects. For

tissue slices, ensure proper slicing and recovery conditions. When preparing oocytes,

minimize the time in shrinking solution to maintain cell health.[3]

Pipette Quality: Use freshly pulled, dust-free pipettes on the day of the experiment. Fire-

polishing the pipette tip can create a smoother surface, which is often crucial for a good seal.

[3] The ideal pipette resistance is typically in the range of 3-6 MΩ.[3]

Solution Composition: The presence of divalent cations like Mg²⁺ and Ca²⁺ in the

extracellular solution is generally believed to promote seal formation.[4] Some automated

patch-clamp systems use "seal enhancers," such as CaF₂, to increase seal resistance,

though fluoride can interfere with intracellular signaling and is not ideal for studying Ca²⁺-

activated channels.[1][2]

Mechanical Stability: Ensure your patch-clamp rig is free from vibrations. Any mechanical

instability can prevent the formation of a stable seal.

Positive Pressure: Maintain positive pressure in your pipette as you approach the cell to

keep the tip clean. Once in contact with the cell membrane, a gentle switch to negative

pressure should facilitate seal formation.[3]

Question 2: My seal resistance is unstable and deteriorates over time, especially at

hyperpolarized potentials. How can I improve seal longevity?

Answer: Seal instability can be a frustrating source of variability. Here are some strategies to

improve the longevity of your gigaseals:

Reducing Agents: The addition of reducing agents like Dithiothreitol (DTT) or Tris(2-

carboxyethyl)phosphine (TCEP) to the external bath solution has been shown to enhance

the success of gigaseal formation and maintain the integrity of the seal for longer periods,

particularly at strong hyperpolarizing voltages.[4]

Proper Pipette Polishing: Over-polishing or under-polishing the pipette tip can lead to an

unstable seal. It's important to find the optimal polishing level for your specific cell type.

Solution Filtration: Always filter your intracellular and extracellular solutions through a 0.22

µm syringe filter before use to remove any particulate matter that could interfere with the
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seal.[5]

Section 2: Signal Stability & Channel Rundown
Question 3: I'm observing a gradual decrease in my Ebio2 channel current (rundown) during

whole-cell recordings. What causes this and how can I prevent it?

Answer: Channel rundown is a common problem in whole-cell patch-clamp and can be

particularly prominent for channels regulated by intracellular factors. For Ebio2 channels,

rundown is often associated with the dialysis of essential intracellular components into the

patch pipette.

Intracellular Solution Composition:

ATP and GTP: Ebio2 channel activity can be dependent on cellular metabolic state.

Including ATP and GTP in your intracellular solution is crucial to fuel processes like the

Na⁺/K⁺ ATPase and to preserve G-protein mediated responses.[6] Keep solutions

containing ATP on ice to prevent degradation.[6]

Phosphocreatine: To provide a sustained energy source, phosphocreatine can be added

to the intracellular solution, which allows the cell to regenerate ATP.[6]

Perforated Patch-Clamp: To minimize dialysis of the cell's cytoplasm, consider using the

perforated patch-clamp technique. Perforating agents like amphotericin B or β-escin form

small pores in the cell membrane under the pipette tip, allowing for electrical access while

leaving larger intracellular molecules inside the cell.[7][8]

Calcium Chelators: The choice and concentration of calcium chelators in the intracellular

solution can impact channel activity. EGTA is a common choice, but for rapid buffering of

calcium transients, BAPTA may be preferred.[6]

Question 4: The calcium sensitivity of the Ebio2 channel appears to vary between my

recordings. What could be the cause of this variability?

Answer: Variability in the apparent Ca²⁺ sensitivity of Ebio2 channels can be a significant

issue. Several factors can contribute to this:
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Phosphorylation State: Ebio2 channels are part of a multi-protein complex that includes

protein kinase CK2 and protein phosphatase 2A (PP2A).[9][10]

CK2: Phosphorylation of calmodulin (CaM) by CK2 decreases the sensitivity of Ebio2
channels to Ca²⁺.[9][10]

PP2A: PP2A counteracts the effect of CK2.[9]

The balance between the activity of these two enzymes can influence the phosphorylation

status of the channel complex and thus its Ca²⁺ sensitivity.[9]

Calmodulin (CaM): Ebio2 channels are activated by Ca²⁺ binding to calmodulin, which is

constitutively bound to the channel's C-terminus.[9][10] Variations in CaM concentration or its

interaction with the channel could affect Ca²⁺ sensitivity.

Intracellular Calcium Buffering: The concentration and type of calcium buffer (e.g., EGTA,

BAPTA) in your pipette solution will directly influence the free calcium concentration at the

intracellular face of the channel.[6]

Section 3: Pharmacology & Modulators
Question 5: I'm not seeing the expected effect of my Ebio2 channel modulator (e.g., 1-EBIO,

apamin). What should I check?

Answer: Issues with pharmacological agents can stem from a variety of factors, from the

compound itself to the experimental conditions.

Compound Stability and Solubility: Ensure your modulator is properly dissolved and stable in

your experimental solutions. Some compounds may require specific solvents or may

degrade over time, especially when exposed to light or certain temperatures.

Application Method: The method of drug application (e.g., bath application, local perfusion)

can influence the effective concentration at the channel. Ensure rapid and complete solution

exchange if using a perfusion system.

Channel State Dependence: The effect of some modulators can be state-dependent,

meaning they bind with different affinities to the open, closed, or inactivated states of the
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channel. The voltage protocol you are using could influence the observed effect.

Subtype Specificity: While compounds like 1-EBIO and NS309 are known positive

modulators of KCa2 channels, their potency can vary between subtypes.[11] Ensure you are

using a concentration appropriate for the Ebio2 (KCa2.2) subtype. Apamin is a potent

blocker of Ebio2 channels and should produce a clear inhibitory effect.[9]

Experimental Protocols & Data
Table 1: Example Intracellular and Extracellular
Solutions for Ebio2 Recordings

Component
Intracellular Solution

(in mM)

Extracellular

Solution (in mM)
Reference

Primary Salt 135 K-gluconate 150 NaCl [12]

Chloride Salt 10 KCl 5 KCl [12]

Calcium Salt - 2 CaCl₂ [5]

Magnesium Salt 2 MgCl₂ 1 MgCl₂ [5]

Buffer 10 HEPES 10 HEPES [5][6]

Ca²⁺ Chelator 0.2 EGTA - [12]

Energy Source
4 MgATP, 0.3 Tris-

GTP
10 Glucose [12]

Other
7 Na₂-

phosphocreatine
- [12]

pH 7.3 (with KOH) 7.4 (with Tris-base) [5][12]

Note: These are example solutions and may need to be optimized for your specific cell type

and experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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